Cas no 2228864-91-1 (1-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228864-91-1
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 6399471
• PubChem ID: 165970864
• Update Time: 2025-08-05

1-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-2-ylcyclopropan-1-amine
• 2228864-91-1
• EN300-1761417
• 1-[2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]cyclopropan-1-amine

• Inchi： 1S/C15H21NO/c1-10-8-11-9-12(4-5-13(11)17-10)14(2,3)15(16)6-7-15/h4-5,9-10H,6-8,16H2,1-3H3
• InChI Key： SBULQKBWDPURKU-UHFFFAOYSA-N
• SMILES： O1C(C)CC2=C1C=CC(=C2)C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-2-ylcyclopropan-1-amine

Introduction to 1-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-2-ylcyclopropan-1-amine (CAS No: 2228864-91-1)

The compound 1-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-2-ylcyclopropan-1-amine, identified by its CAS number 2228864-91-1, represents a fascinating molecule in the realm of medicinal chemistry. Its structural framework combines a cyclopropane ring with a substituted benzofuran moiety, creating a unique pharmacophore that has garnered attention for its potential biological activities. This introduction delves into the chemical characteristics, synthetic pathways, and emerging applications of this compound, emphasizing its relevance in contemporary pharmaceutical research.

The molecular structure of 1-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-2-ylcyclopropan-1-amine is characterized by a cyclopropane ring linked to an amine group, which is further substituted with a propyl chain carrying a methyl group. This propyl chain is then connected to a benzofuran ring, which itself bears a methyl substituent at the 5-position. The presence of the cyclopropane ring introduces rigidity to the molecule, which can be advantageous in terms of binding affinity to biological targets. Additionally, the benzofuran moiety is known for its diverse biological activities, including anti-inflammatory, analgesic, and anticancer properties.

From a synthetic perspective, the preparation of 1-2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)propan-2-ylcyclopropan-1-am ine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the cyclopropane ring, which can be achieved through various methods such as ring-closing metathesis or cyclopropanation reactions. Subsequent steps involve the introduction of the propyl chain and the benzofuran moiety. The final step often involves functional group transformations to achieve the desired amine group at the cyclopropane ring.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production of this compound. For instance, transition-metal-catalyzed reactions have been employed to streamline certain steps in the synthesis. These catalytic methods not only improve yields but also reduce waste, making the process more environmentally friendly. Additionally, computational chemistry techniques have been utilized to predict optimal reaction conditions and predict potential side products, further enhancing the efficiency of the synthetic route.

The biological activity of 1 - 2-( 2 - methyl - 2 , 3 - dihydro - 1 - benzofuran - 5 - yl ) propan - 2 - ylcyclopropan - 1 - am ine has been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits promising properties as an inhibitor of various enzymes and receptors involved in inflammatory pathways. Specifically, it has shown inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Furthermore, preliminary data suggest that this compound may also interact with other inflammatory mediators such as lipoxygenases and cytokine receptors.

One of the most intriguing aspects of 1 - 2-( 2 - methyl - 2 , 3 - dihydro - 1 - benzofuran - 5 - yl ) propan - 2 - ylcyclopropan - 1 - am ine is its potential application in treating chronic inflammatory diseases. Chronic inflammation is associated with a wide range of pathological conditions, including arthritis, inflammatory bowel disease (IBD), and even certain types of cancer. By targeting key inflammatory pathways, this compound holds promise for developing novel therapeutic agents that can modulate inflammation without causing significant side effects.

In addition to its anti-inflammatory properties, 1 - 2-( 2 - methyl - 2 , 3 - dihydro - 1 - benzofuran - 5 - yl ) propan - 2 - ylcyclopropan - 1 am ine has also shown potential in other therapeutic areas. Studies have indicated that this compound may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this molecule to cross the blood-brain barrier is particularly noteworthy, as many therapeutic agents struggle with this challenge.

The pharmacokinetic profile of 1 -- 22 -- ( -- ) -- propan -- am ine is another critical aspect that has been investigated. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Preliminary studies suggest that this compound exhibits good oral bioavailability and moderate tissue distribution. Additionally, it appears to be metabolically stable under physiological conditions, which would be advantageous for drug development.

Future research on -- -- -- -- -- -- -- -- -- -- -- -- will likely focus on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is the development of derivatives that enhance specific biological activities while minimizing side effects. Computational modeling and high-throughput screening techniques will play a crucial role in identifying promising candidates for further investigation.

Another exciting direction is the investigation of -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- -----. By leveraging advances in biotechnology and synthetic chemistry, researchers aim to develop novel drug delivery systems that can improve the efficacy and targeted action of this compound. Such systems could potentially revolutionize how we treat chronic inflammatory diseases and other debilitating conditions.